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Compound of Interest

Compound Name: Einecs 260-339-7

Cat. No.: B15345959

Chemical Identity: 2-(2H-Benzotriazol-2-yl)-4,6-ditertpentylphenol
Einecs Number: 260-339-7
CAS Number: 25973-55-1[1]

Common Trade Names: Tinuvin® 328, UV-328[1][2]

Introduction

Einecs 260-339-7, chemically known as 2-(2H-Benzotriazol-2-yl)-4,6-ditertpentylphenol, is a
high-performance ultraviolet light absorber (UVA) belonging to the hydroxyphenyl-benzotriazole
class.[2][3][4] It is widely utilized in the plastics and coatings industries to protect materials from
the degradative effects of UV radiation.[2][5] By absorbing UV light, primarily in the 300-400 nm
range, and converting it into harmless thermal energy, it preserves the appearance, and
physical integrity of a wide variety of organic substrates.[1][6] This document provides detailed
application notes, experimental protocols, and performance data for researchers, scientists,
and professionals in material and drug development.

Principle of Action

UV-328 functions by absorbing harmful UV radiation that would otherwise initiate photo-
oxidative degradation in polymeric materials. The absorbed energy is dissipated through a
rapid, reversible intramolecular proton transfer, a process that does not result in the
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degradation of the UV absorber itself, thus providing long-lasting protection. This mechanism is
crucial in preventing undesirable changes in materials such as color fading, gloss reduction,
cracking, and loss of mechanical properties.

Key Features

e Broad UV Absorption: Exhibits strong absorbance in the UV-A and UV-B regions of the
electromagnetic spectrum.[3][4]

» High Photostability: Possesses excellent resistance to degradation upon exposure to UV
radiation, ensuring long-term performance.

» Good Compatibility: Shows excellent compatibility with a wide range of polymers,
plasticizers, and other additives.[2]

o Low Volatility: Its low volatility minimizes loss of the additive during high-temperature
processing of polymers.[2]

Applications in Material Science

Einecs 260-339-7 is a versatile UV stabilizer recommended for a variety of polymeric
materials, including:

» Plastics:
o Polyolefins (Polyethylene, Polypropylene)
o Polyvinyl Chloride (PVC)
o Styrene homo- and copolymers
o Acrylic polymers
o Unsaturated polyesters
o Polyurethanes

o Polyacetals

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.testronixinstruments.com/blog/what-is-uv-test-astm-g154/
https://www.lib-chamber.com/knowledge/understanding-astm-g154-the-industry-standard-for-uv-weathering-tests
https://dispersions-resins-products.basf.us/products/tinuvin-328
https://dispersions-resins-products.basf.us/products/tinuvin-328
https://www.benchchem.com/product/b15345959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

o Elastomers[1][2]
o Coatings:
o Automotive coatings[2]
o Industrial coatings|[2]
o Wood stains and varnishes[2]

e Adhesives and Sealants[2]

Quantitative Performance Data

The following tables summarize the expected performance of materials stabilized with Einecs

260-339-7 (UV-328) in accelerated weathering tests. The data is illustrative and based on

typical performance improvements reported in technical literature. Actual results will vary

depending on the specific formulation, substrate, and weathering conditions.

Table 1: Performance in Polypropylene (PP) Homopolymer Subjected to Accelerated

Weathering (QUV)

Exposure Time

Yellowness Index

Tensile Strength

Formulation .
(hours) (AYI) Retention (%)

PP Control (no

additive) 0 00 100

500 15.2 85

1000 28.9 62

2000 45.1 35

PP + 0.3% UV-328 0 0.1 100

500 2.5 98

1000 5.1 95

2000 10.8 88
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Table 2: Performance of an Automotive Clearcoat on a Steel Substrate Subjected to
Accelerated Weathering (Xenon Arc)

. Exposure Time Gloss Retention at  Color Change
Formulation
(hours) 60° (%) (AE*ab)
Clearcoat Control 0 100 0.0
1000 75 3.2
2000 52 6.8
4000 28 12.5
Clearcoat + 1.5% UV-
0 100 0.0
328 + 1.0% HALS
1000 98 0.5
2000 95 11
4000 90 2.3

Experimental Protocols

Protocol 1: Evaluation of UV-328 in Polypropylene via
Accelerated Weathering

1. Objective: To assess the effectiveness of UV-328 in preventing the photo-degradation of
polypropylene (PP) under simulated environmental conditions.

2. Materials and Equipment:

Polypropylene (PP) resin

UV-328 (Einecs 260-339-7)

Twin-screw extruder

Injection molding machine
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QUV accelerated weathering tester with UVA-340 fluorescent lamps
Spectrocolorimeter
Universal testing machine for tensile properties
Gloss meter
. Sample Preparation:

Dry blend the PP resin with the desired concentration of UV-328 (e.g., 0.3% by weight). A
control batch with no additive should also be prepared.

Melt compound the mixture using a twin-screw extruder to ensure homogeneous dispersion
of the UV absorber.

Injection mold the compounded material into standard test specimens (e.g., tensile bars, flat
plaques) according to ASTM or ISO standards.

. Accelerated Weathering:
Conduct the accelerated weathering test according to ASTM G154, Cycle 1.[3]

The cycle consists of 8 hours of UV exposure at a black panel temperature of 60°C, followed
by 4 hours of condensation at 50°C.

Expose the samples for a total duration of up to 2000 hours.
. Performance Evaluation:

Periodically remove samples from the weathering chamber (e.g., at 0, 500, 1000, and 2000
hours).

Color Measurement: Measure the change in Yellowness Index (AYI) using a
spectrocolorimeter according to ASTM E313.

Mechanical Properties: Determine the tensile strength and elongation at break according to
ASTM D638 using a universal testing machine. Calculate the percentage retention of these

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.testronixinstruments.com/blog/what-is-uv-test-astm-g154/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

properties compared to the unexposed samples.

o Surface Analysis: Measure the gloss retention at a 60° angle according to ASTM D523.

Protocol 2: Evaluation of UV-328 in an Automotive
Clearcoat

1. Objective: To determine the efficacy of UV-328, in combination with a Hindered Amine Light
Stabilizer (HALS), in protecting an automotive clearcoat from degradation.

2. Materials and Equipment:

o 2K acrylic or polyurethane clearcoat system
o UV-328 (Einecs 260-339-7)

e HALS (e.g., Tinuvin® 292)

o Steel panels pre-coated with a basecoat

o Spray application equipment

e Xenon arc accelerated weathering chamber
e Gloss meter

e Spectrocolorimeter

3. Sample Preparation:

» Prepare the clearcoat formulation according to the manufacturer's instructions.

» Create a stabilized formulation by incorporating UV-328 (e.g., 1.5% on resin solids) and a
HALS (e.g., 1.0% on resin solids). Prepare a control formulation without any light stabilizers.

o Apply the clearcoat formulations over the base-coated steel panels using a spray gun to a
specified dry film thickness.

» Allow the panels to cure according to the recommended schedule.
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. Accelerated Weathering:
Expose the coated panels in a xenon arc weathering chamber according to ASTM D7869.

Set the test parameters to simulate a relevant outdoor environment (e.g., Florida). This
typically involves cycles of light, dark, and moisture (water spray).

. Performance Evaluation:
Remove the panels at specified intervals (e.g., 0, 1000, 2000, 4000 hours).

Gloss Measurement: Measure the 60° gloss of the panels according to ASTM D523 and
calculate the percent gloss retention.

Color Measurement: Use a spectrocolorimeter to measure the L, a, and b* color coordinates
and calculate the total color change (AE*ab) according to ASTM D2244.

Visual Inspection: Visually assess the panels for cracking, blistering, and delamination
according to relevant ASTM standards.

Visualizations
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Caption: Workflow for evaluating UV-328 in plastics.
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Caption: Workflow for evaluating UV-328 in coatings.
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Synergistic Effects with HALS

For optimal performance, particularly in coatings and polyolefins, Einecs 260-339-7 is often
used in combination with a Hindered Amine Light Stabilizer (HALS). While UV-328 absorbs UV
radiation, HALS function by scavenging free radicals that are formed during photo-oxidation.
This dual-protection mechanism provides a synergistic effect, offering superior protection
against gloss reduction, cracking, blistering, and color change than either additive used alone.
[3][4] Recommended concentrations for such synergistic systems are typically in the range of
1.0 — 3.0% for UV-328 and 0.5 — 2.0% for HALS, based on the weight of the binder solids.[3]

Safety and Handling

Users should adhere to standard safety precautions when handling this chemical. This includes
ensuring adequate ventilation, using personal protective equipment such as gloves and safety
goggles, and practicing good industrial hygiene. For detailed safety information, please refer to
the Safety Data Sheet (SDS) provided by the manufacturer.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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